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Fimepinostat stability and storage conditions
optimization

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Fimepinostat

CAS No.: 1339928-25-4

Cat. No.: S548375

Storage Conditions & Stability Data

Recommended . . . .
Form Stability / Shelf Life Handling Instructions

Storage
Lyophilized -20°C, desiccated = 36 months (stable in  Allow to warm to room temperature
Powder [1] [2] lyophilized form) [1] before opening. Centrifuge briefly

before use.

Solution (in -20°C [1][2] <1 month (to prevent  Aliquot to avoid multiple freeze-thaw
DMSO) loss of potency) [1] cycles. [1] [2]
Parameter Value Source
CAS Number 1339928-25-4 [1][2]
Molecular Formula C23H24N804S [1]
Molecular Weight 508.6 g/mol [1]
Solubility in DMSO ~87 mg/mL (171.07 mM) [1]
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Experimental Protocol: Stability Assessment

For a comprehensive stability study beyond supplier recommendations, you can adapt the forced degradation

methodology used for similar compounds like vorinostat [3]. The workflow below outlines the key steps:

Prepare Fimepinostat Solutions

l

Apply Stress Conditions

- Stress Conditions (Forced Degradatioh) :

Acidic Hydrolysis
(e.g., HCI)

Basic Hydrolysis
(e.g., NaOH)

Oxidative Stress
(e.g., H202)

Elevated Temperature

UV/VIS Light

N,

Sample Analysis

Identify Degradation Products [§

Stability Assessment Workflow

Click to download full resolution via product page

Analytical Techniques

HPLC (SIAM Development)

LC-MS/MS with H/D Exchange

NMR Spectroscopy
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Key Steps Explained:

e Stress Conditions: Expose fimepinostat solutions to various stress conditions to simulate long-term

degradation [3]:

o Hydrolytic Degradation: Acidic (e.g., 0.1M HCI) and basic (e.g., 0.1M NaOH) conditions at
elevated temperatures (e.g., 60-80°C).

o Oxidative Degradation: Use oxidizing agents like hydrogen peroxide (H203).

o Thermal Degradation: Incubate solid powder and solutions at elevated temperatures.

o Photolytic Degradation: Expose to UV and visible light.

o Sample Analysis and Characterization:

o Use HPLC to develop a stability-indicating assay method (SIAM) that can separate
fimepinostat from its degradation products [3].

o Employ LC-MSI/MS with hydrogen/deuterium (H/D) exchange to characterize forced
degradation products (FDPs) and understand fragmentation patterns [3].

o Use NMR spectroscopy for definitive structural elucidation of major degradation products,
especially if they can be isolated or synthesized [3].

Frequently Asked Questions (FAQS)

What is the solubility of fimepinostat? Fimepinostat is highly soluble in DMSO (approximately 87

mg/mL) but is reported to be insoluble in water and ethanol [1].

How should I prepare stock solutions? For a 10 mM stock solution, dissolve 5.1 mg of fimepinostat
powder in 1 mL of DMSO. Aliquot immediately into working volumes and store at -20°C to avoid repeated

freeze-thaw cycles, which can degrade potency over time [1] [2].

What are the signs of compound degradation? While specific color changes for fimepinostat are not
documented, a general decrease in potency in bioassays or the appearance of new peaks in HPLC

chromatograms are strong indicators of degradation.

Is there stability data for aqueous buffers? No, the available data specifically addresses stability in
DMSO. For assays requiring aqueous solutions, it is recommended to prepare a fresh DMSO stock dilution

immediately before adding to the aqueous buffer.
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Key Troubleshooting Guide

Problem Potential Cause Solution
Loss of Solution stored beyond 1 month or Prepare fresh aliquots. Avoid repeated
bioactivity subjected to multiple freeze-thaw thawing. [1]
cycles.
Precipitation in Insolubility when DMSO stock is Ensure final DMSO concentration is
assay buffer diluted into aqueous media. tolerable by cells (<0.5%). Dilute fresh from
stock.
New peaks in Compound degradation due to Verify storage temperature (-20°C). Check
HPLC improper storage or exposure to log of solution age. Repeat analysis with a
stressful conditions. fresh aliquot. [3]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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